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Compound of Interest

Compound Name: lodoethane-13C2

Cat. No.: B1610209

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
lodoethane-13C2 (CAS No: 34189-74-7). The information presented is crucial for ensuring
safe laboratory practices and minimizing risks associated with the use of this isotopically
labeled compound. The safety profile of lodoethane-13C2 is considered analogous to its non-
labeled counterpart, iodoethane, due to the identical chemical reactivity.

Core Safety and Hazard Information

lodoethane-13C2 is a hazardous chemical that requires careful handling. It is classified as
harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin
reaction.[1] Furthermore, it may cause allergy or asthma symptoms or breathing difficulties if
inhaled and may cause respiratory irritation.[1] It is also suspected of causing genetic defects.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The GHS classification for lodoethane-
13C2 is as follows:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Respiratory Sensitization Category 1
Skin Sensitization Category 1
Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Source: PubChem, Sigma-Aldrich[1]

Hazard and Precautionary Statements

The following tables summarize the applicable H-codes (Hazard Statements) and P-codes

(Precautionary Statements) for lodoethane-13C2.

Hazard Statements (H-Codes)

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled

H335 May cause respiratory irritation

H341 Suspected of causing genetic defects

Source: Sigma-Aldrich
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Precautionary Statements (P-Codes)

Code Statement

202 Do not handle until all safety precautions have
been read and understood

280 Wear protective gloves/protective clothing/eye
protection/face protection
IF SWALLOWED: Call a POISON

P301 + P312 _
CENTER/doctor if you feel unwell

P302 + P352 IF ON SKIN: Wash with plenty of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

P308 + P313

IF exposed or concerned: Get medical

advice/attention

Source: Sigma-Aldrich

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling.
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Property Value

Molecular Formula 13C2H5I[2]

Molecular Weight 157.95 g/mol [2]

Appearance Colorless to light yellow liquid
Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 1.975 g/mL at 25 °C

Flash Point 72 °C (161.6 °F) - closed cup
Refractive Index n20/D 1.512 (lit.)

Storage Temperature 2-8°C

Toxicological Data

Toxicological data provides critical information about the potential adverse effects of a
substance on living organisms. The following data is for iodoethane, which is expected to be
representative of lodoethane-13C2.

Test Species Route Value
LD50 Rat Oral 330 mg/kg
LC50 Rat Inhalation 65 mg/L (0.5h)

Source: Fisher Scientific

Experimental Protocols: Safe Handling Procedures

While specific, citable experimental protocols for the handling of lodoethane-13C2 are not
typically published, the following represents a standard operating procedure (SOP) based on
established safety data and best laboratory practices.

Engineering Controls
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e Fume Hood: All work with lodoethane-13C2 must be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.

e Ventilation: Ensure adequate general laboratory ventilation.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Inspect
gloves for any signs of degradation before and during use.

» Skin and Body Protection: A lab coat must be worn. Additional protective clothing, such as an
apron or coveralls, may be necessary depending on the scale of the work.

» Respiratory Protection: If working outside of a fume hood or if there is a potential for
exposure above established limits, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.

Handling and Storage
e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.

o

Avoid inhalation of vapor or mist.

o

Use in a well-ventilated area, preferably a fume hood.

[¢]

Keep away from heat, sparks, and open flames.

o

Take precautionary measures against static discharge.

» Storage:
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[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

(¢]

Protect from direct sunlight.[3]

[¢]

Store at the recommended temperature of 2-8°C.

[¢]

Incompatible with strong oxidizing agents.[3]

Emergency Procedures

 In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes.[3] If
skin irritation persists, seek medical attention.[3]

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[4] Get medical attention.

e If inhaled: Move to fresh air.[3] If not breathing, give artificial respiration.[3] Get medical
attention if symptoms occur.[3]

« If swallowed: Clean mouth with water and drink plenty of water afterwards.[3] Call a
physician or poison control center immediately.

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill with
an inert absorbent material. Collect the absorbed material in a sealed container for disposal.

Visualizing Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of lodoethane-
13C2, from initial preparation to emergency response.

Caption: Logical workflow for the safe handling of lodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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